Cas no 129828-42-8 (9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-)
129828-42-8 structure
Product Name:9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
CAS No:129828-42-8
MF:C21H36O4
MW:352.508147239685
CID:1224687
PubChem ID:71728430
Update Time:2025-04-20
9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- Chemical and Physical Properties
Names and Identifiers
-
- 9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
- 129828-42-8
- MG (0:0/0:0/18:3(n-3))
- 3-(9Z,12Z,15Z)-octadecatrienoyl-sn-glycerol
- CHEBI:75576
- (2R)-2,3-dihydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
- Q27145404
- (2R)-2,3-Dihydroxypropyl (9Z,12Z,15Z)-9,12,15-octadecatrienoate
- sn-3-alpha-linolenoyl monoglyceride
- DTXSID701173796
- 3-alpha-linolenoyl-sn-glycerol
-
- Inchi: 1S/C21H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h3-4,6-7,9-10,20,22-23H,2,5,8,11-19H2,1H3/b4-3-,7-6-,10-9-/t20-/m1/s1
- InChI Key: GGJRAQULURVTAJ-LVTNFWOSSA-N
- SMILES: O(C[C@@H](CO)O)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O
Computed Properties
- Exact Mass: 352.26148
- Monoisotopic Mass: 352.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 17
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
129828-42-8 (9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-) Related Products
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